ethyl 4-(3-phenylpropyl)-1-(3-thienylsulfonyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-(3-phenylpropyl)-1-thiophen-3-ylsulfonylpiperidine-4-carboxylate
• InChI: InChI=1S/C21H27NO4S2/c1-2-26-20(23)21(11-6-9-18-7-4-3-5-8-18)12-14-22(15-13-21)28(24,25)19-10-16-27-17-19/h3-5,7-8,10,16-17H,2,6,9,11-15H2,1H3
• InChI Key: ZIVJCLLHDIBWIN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)S(=O)(=O)C2=CSC=C2)CCCC3=CC=CC=C3
• Molecular Formula: C21H27NO4S2
• Molecular Weight: 421.6 g/mol

Description

Ethyl 4-(3-phenylpropyl)-1-(3-thienylsulfonyl)-4-piperidinecarboxylate, also known as EPPTP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Mechanism of Action

The mechanism of action of ethyl 4-(3-phenylpropyl)-1-(3-thienylsulfonyl)-4-piperidinecarboxylate is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. It has been found to have an affinity for sigma-1 receptors, which are involved in the regulation of various cellular processes, including calcium signaling and protein folding. This compound has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, including dopamine and serotonin, in the brain. This compound has also been found to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 4-(3-phenylpropyl)-1-(3-thienylsulfonyl)-4-piperidinecarboxylate in lab experiments is that it is relatively easy to synthesize and purify. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its potential therapeutic effects.

Future Directions

There are several future directions for research on ethyl 4-(3-phenylpropyl)-1-(3-thienylsulfonyl)-4-piperidinecarboxylate. One area of interest is investigating its potential as a therapeutic agent for the treatment of cancer. Another area of interest is investigating its potential as an anticonvulsant and analgesic agent. Further research is also needed to fully understand its mechanism of action and to design experiments to investigate its potential therapeutic effects.

Synthesis Methods

The synthesis of ethyl 4-(3-phenylpropyl)-1-(3-thienylsulfonyl)-4-piperidinecarboxylate involves a series of chemical reactions that are carried out in a laboratory setting. The starting material for the synthesis is piperidine, which is reacted with ethyl 4-bromo-3-phenylpropionate to produce ethyl 4-(3-phenylpropyl)-1-piperidinecarboxylate. This intermediate is then reacted with thionyl chloride and thiophene to produce this compound, which is the final product.

Scientific Research Applications

Ethyl 4-(3-phenylpropyl)-1-(3-thienylsulfonyl)-4-piperidinecarboxylate has shown promising results in various scientific research applications, particularly in the field of medicinal chemistry. It has been found to have potential as a therapeutic agent for the treatment of several diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been investigated for its potential use as an anticonvulsant and analgesic agent.